7-[[2-[(4-Ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate

• IUPAC Name: 7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate
• InChI: InChI=1S/C25H27N9O8S2.2H2O/c1-3-32-8-9-33(21(39)20(32)38)24(42)27-15(12-4-6-14(35)7-5-12)18(36)26-16-19(37)34-17(23(40)41)13(10-43-22(16)34)11-44-25-28-29-30-31(25)2;;/h4-7,15-16,22,35H,3,8-11H2,1-2H3,(H,26,36)(H,27,42)(H,40,41);2*1H2
• InChI Key: OMYIZCZQILAOGB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3C4N(C3=O)C(=C(CS4)CSC5=NN=NN5C)C(=O)O.O.O
• Molecular Formula: C25H31N9O10S2
• Molecular Weight: 681.7 g/mol
• CAS No.: 113826-44-1

Description

The compound 7-[[2-[(4-Ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid; dihydrate is a β-lactam antibiotic derivative characterized by:

• A bicyclic β-lactam core (5-thia-1-azabicyclo[4.2.0]oct-2-ene).
• A 4-ethyl-2,3-dioxopiperazine carboxamide side chain linked to a 4-hydroxyphenylacetyl group at position 5.
• A 1-methyltetrazol-5-ylsulfanylmethyl substituent at position 2.
• A dihydrate crystalline form, enhancing solubility and stability .

Comparison with Similar Compounds

Piperacillin Derivatives (e.g., 6-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]-3,3-dimethyl-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid)

Key Similarities :

• Both contain a β-lactam core and a 4-ethyl-2,3-dioxopiperazine carboxamide group.
• The phenylacetyl group in piperacillin analogs is structurally analogous to the 4-hydroxyphenylacetyl group in the target compound .

Key Differences :

• Substituents at Position 3 : Piperacillin derivatives have a methyl group, whereas the target compound has a 1-methyltetrazole sulfanylmethyl group, which may enhance Gram-negative activity and resistance to enzymatic degradation.
• Crystallinity : The dihydrate form of the target compound improves aqueous solubility compared to anhydrous piperacillin analogs .

Cefoperazone Intermediate: (2S)-2-(4-Ethyl-2,3-dioxopiperazine-1-carboxamido)-2-(4-hydroxyphenyl)acetic Acid

Key Similarities :

• The 4-hydroxyphenylacetyl-dioxopiperazine side chain is identical to the target compound, suggesting shared mechanisms of action (e.g., penicillin-binding protein inhibition) .

Key Differences :

• Core Structure : The intermediate lacks the bicyclic β-lactam core and the tetrazole substituent, limiting its antibacterial efficacy.
• Biological Role : This intermediate is a precursor for cefoperazone, a third-generation cephalosporin, whereas the target compound is a standalone antibiotic candidate .

Thiazole-Phenylacetic Acid Derivatives (e.g., 4-[4-(4-Substitutedphenyl)-5-substitutedthiazol-2-yl]phenylacetic acid)

Key Similarities :

• Both classes incorporate aromatic groups (phenyl or hydroxyphenyl) linked to heterocyclic moieties (thiazole or tetrazole).
• Demonstrated dual antibacterial and anti-inflammatory (COX inhibition) activity .

Key Differences :

• Mechanism : Thiazole derivatives target COX enzymes, while the β-lactam core of the target compound focuses on bacterial cell wall synthesis.
• Spectrum : Thiazole derivatives show moderate activity against Staphylococcus aureus, whereas the target compound likely has broader Gram-negative coverage .

Triazole-Substituted Cephalosporins (e.g., 3-[(1H-1,2,3-triazol-4-ylsulfanyl)methyl]cephalosporins)

Key Similarities :

• Both feature sulfur-linked heterocycles (tetrazole or triazole) at position 3, which improve stability against β-lactamases .

Key Differences :

• Substituent Effects : The 1-methyltetrazole group in the target compound may offer stronger electron-withdrawing effects, enhancing β-lactam ring stability compared to triazole derivatives.
• Pharmacokinetics : Triazole derivatives often require co-administration with β-lactamase inhibitors, whereas the target compound’s dihydrate form may reduce this dependency .

Research Findings and Implications

• Antibacterial Spectrum : The target compound’s 4-hydroxyphenyl and tetrazole groups synergize to enhance penetration into Gram-negative bacteria, as seen in related cephalosporins .
• Stability : The dihydrate form reduces aggregation in biological fluids, a limitation observed in anhydrous analogs .
• Synergistic Potential: Combining the tetrazole group with the dioxopiperazine side chain may delay resistance development, a critical advantage over older β-lactams .